Cas no 30465-45-3 (Thiirane, 2,3-diethyl-,cis- (9CI))

• Product Name: Thiirane, 2,3-diethyl-,cis- (9CI)
• CAS No: 30465-45-3
• MF: C₆H₁₂S
• MW: 116.224480628967
• CID: 316110
• PubChem ID: 302594
• Update Time: 2025-04-19

Thiirane, 2,3-diethyl-,cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiirane, 2,3-diethyl-,cis- (9CI)
• 2,3-diethylthiirane
• SCHEMBL8775152
• NSC-189696
• 30465-45-3
• DTXSID80307140
• NSC189696

• Inchi： 1S/C6H12S/c1-3-5-6(4-2)7-5/h5-6H,3-4H2,1-2H3
• InChI Key： BIQQKNMQSYWGFU-UHFFFAOYSA-N
• SMILES： S1C(CC)C1CC

Computed Properties

• Exact Mass: 116.06606
• Monoisotopic Mass: 116.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 53.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.908
• Boiling Point: 139.6°Cat760mmHg
• Flash Point: 30.2°C
• Refractive Index: 1.475
• PSA: 0